Cas no 162401-65-2 (3-Difluoromethoxy-4-methoxybenzoic Acid)

3-Difluoromethoxy-4-methoxybenzoic Acid is a fluorinated aromatic carboxylic acid derivative with notable applications in pharmaceutical and agrochemical research. Its key structural features include a difluoromethoxy and methoxy substituent on the benzene ring, which enhance its electronic and steric properties, making it a valuable intermediate in the synthesis of bioactive compounds. The presence of fluorine atoms improves metabolic stability and lipophilicity, potentially enhancing drug-like characteristics. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its ability to influence binding interactions. High purity and consistent quality ensure reliable performance in synthetic applications.

3-Difluoromethoxy-4-methoxybenzoic Acid structure

162401-65-2 structure

Product Name:3-Difluoromethoxy-4-methoxybenzoic Acid

CAS No:162401-65-2

MF:C₉H₈F₂O₄

MW:218.154230117798

CID:1065099

PubChem ID:19705410

Update Time:2025-06-06

3-Difluoromethoxy-4-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-Difluoromethoxy-4-methoxybenzoic Acid
- 3-(Difluoromethoxy)-4-methoxybenzoic acid
- 4-Difluoromethoxy-3-methoxybenzaldehyde
- Z362637566
- DDERGTQRHJFPCR-UHFFFAOYSA-N
- 162401-65-2
- 3-(difluoromethoxy)-4-methoxybenzoicacid
- EN300-41793
- SCHEMBL3536547
- CS-0248883
- DB-294239
- G25413
- AKOS008118512
- Inchi： 1S/C9H8F2O4/c1-14-6-3-2-5(8(12)13)4-7(6)15-9(10)11/h2-4,9H,1H3,(H,12,13)
- InChI Key： DDERGTQRHJFPCR-UHFFFAOYSA-N
- SMILES： FC(OC1C=C(C(=O)O)C=CC=1OC)F

Computed Properties

Exact Mass: 218.03900
Monoisotopic Mass: 218.03906506g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 55.8Å²

Experimental Properties

PSA: 55.76000
LogP: 1.99480

3-Difluoromethoxy-4-methoxybenzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D446090-100mg	3-Difluoromethoxy-4-methoxybenzoic Acid	162401-65-2		100mg	$207.00	2023-05-18
TRC	D446090-1g	3-Difluoromethoxy-4-methoxybenzoic Acid	162401-65-2		1g	$1642.00	2023-05-18
Enamine	EN300-41793-0.05g	3-(difluoromethoxy)-4-methoxybenzoic acid	162401-65-2	95.0%	0.05g	$66.0	2025-02-20
Enamine	EN300-41793-0.1g	3-(difluoromethoxy)-4-methoxybenzoic acid	162401-65-2	95.0%	0.1g	$98.0	2025-02-20
Enamine	EN300-41793-0.25g	3-(difluoromethoxy)-4-methoxybenzoic acid	162401-65-2	95.0%	0.25g	$142.0	2025-02-20
Enamine	EN300-41793-0.5g	3-(difluoromethoxy)-4-methoxybenzoic acid	162401-65-2	95.0%	0.5g	$271.0	2025-02-20
Enamine	EN300-41793-1.0g	3-(difluoromethoxy)-4-methoxybenzoic acid	162401-65-2	95.0%	1.0g	$371.0	2025-02-20
Enamine	EN300-41793-2.5g	3-(difluoromethoxy)-4-methoxybenzoic acid	162401-65-2	95.0%	2.5g	$726.0	2025-02-20
Enamine	EN300-41793-5.0g	3-(difluoromethoxy)-4-methoxybenzoic acid	162401-65-2	95.0%	5.0g	$1075.0	2025-02-20
Enamine	EN300-41793-10.0g	3-(difluoromethoxy)-4-methoxybenzoic acid	162401-65-2	95.0%	10.0g	$1593.0	2025-02-20